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Compound of Interest

Compound Name: Estriol-13C3

Cat. No.: B3320602

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of
Estriol-13C3, a stable isotope-labeled internal standard crucial for accurate quantification in
clinical mass spectrometry, metabolism studies, and metabolomics research.[1][2][3] While
specific, proprietary manufacturing processes are not publicly available, this document outlines
a chemically sound synthetic pathway and the associated manufacturing considerations based
on established principles of steroid chemistry and isotopic labeling.

Introduction to Estriol-13C3

Estriol-13C3 is a form of Estriol where three carbon atoms on the aromatic A-ring have been
replaced with the stable heavy isotope, carbon-13. This isotopic labeling results in a mass shift
of +3 atomic mass units compared to the unlabeled endogenous hormone. This predictable
mass difference allows it to be used as an ideal internal standard in mass spectrometry-based
assays, as it co-elutes with the analyte of interest but is distinguishable by its mass-to-charge
ratio.[3][4] The primary application of Estriol-13C3 is in quantitative analysis by Nuclear
Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid
Chromatography-Mass Spectrometry (LC-MS).[3][4]

Commercially available Estriol-13C3 is typically labeled at the 2, 3, and 4 positions of the
steroid nucleus (Estriol-2,3,4-13C3).[1][2][5]

Product Specifications
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The quality of Estriol-13C3 is critical for its function as an internal standard. The following table
summarizes typical product specifications based on data from commercial suppliers.

Parameter Specification Source(s)
Chemical Formula 13C3C15H2403

Molecular Weight 291.36 g/mol [1][2][5]
Isotopic Purity =99 atom % 13C

Chemical Purity >97% (CP) [1112][5]
Appearance White to off-white powder

Storage -20°C, protect from light [1]

CAS Number 1255639-56-5 [1][21[5]

Proposed Synthesis of Estriol-2,3,4-13C3

The synthesis of Estriol-2,3,4-13C3 necessitates the introduction of the 13C atoms into the A-
ring of the steroid. A plausible and efficient strategy involves starting with a precursor that
already contains the labeled aromatic ring, such as Estrone-2,3,4-13C3. This labeled estrone
can then be converted to the desired estriol through a multi-step process analogous to
methods used for the synthesis of unlabeled estriol.[6]

A potential synthetic route starting from Estrone-2,3,4-13C3 is outlined below. This pathway is
based on a published method for the synthesis of unlabeled estriol from estrone.[6]

Overall Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Synthesis and Manufacturing
of Estriol-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3320602#synthesis-and-manufacturing-of-estriol-
13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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